Cas no 1004304-09-9 (2-methyl-2-propanyl 4-[(4-fluoro-2-nitrophenyl)amino]-1-piperidin Ecarboxylate)

2-Methyl-2-propanyl 4-[(4-fluoro-2-nitrophenyl)amino]-1-piperidinecarboxylate is a specialized chemical compound featuring a piperidine core functionalized with a 4-fluoro-2-nitrophenylamino group and a tert-butyl ester moiety. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly for constructing complex heterocyclic frameworks or as an intermediate in pharmaceutical research. The presence of the electron-withdrawing nitro and fluoro groups enhances its utility in nucleophilic substitution or reduction reactions, while the tert-butyl ester offers stability under diverse conditions. Its well-defined molecular architecture ensures precise control in targeted synthesis, supporting applications in medicinal chemistry and material science. Proper handling and storage are recommended due to its potential sensitivity to light or moisture.

2-methyl-2-propanyl 4-[(4-fluoro-2-nitrophenyl)amino]-1-piperidin Ecarboxylate structure

1004304-09-9 structure

Product Name:2-methyl-2-propanyl 4-[(4-fluoro-2-nitrophenyl)amino]-1-piperidin Ecarboxylate

CAS No:1004304-09-9

MF:C₁₆H₂₂FN₃O₄

MW:339.36198759079

CID:1127933

PubChem ID:53255505

Update Time:2025-06-07

2-methyl-2-propanyl 4-[(4-fluoro-2-nitrophenyl)amino]-1-piperidin Ecarboxylate Chemical and Physical Properties

Names and Identifiers

- 2-methyl-2-propanyl 4-[(4-fluoro-2-nitrophenyl)amino]-1-piperidin Ecarboxylate
- 873000-13-6
- DB-145179
- tert-Butyl4-(4-fluoro-2-nitrophenylamino)piperidine-1-carboxylate
- AKOS026672291
- Tert-butyl 4-((4-fluoro-2-nitrophenyl)amino)piperidine-1-carboxylate
- tert-butyl 4-(4-fluoro-2-nitroanilino)piperidine-1-carboxylate
- tert-Butyl 4-(4-fluoro-2-nitrophenylamino)piperidine-1-carboxylate
- SCHEMBL22716841
- 1004304-09-9
- KS-5419
- G80092
- MDL： MFCD11974915
- Inchi： 1S/C16H22FN3O4/c1-16(2,3)24-15(21)19-8-6-12(7-9-19)18-13-5-4-11(17)10-14(13)20(22)23/h4-5,10,12,18H,6-9H2,1-3H3
- InChI Key： OMTVJSCXMRMNFU-UHFFFAOYSA-N
- SMILES： FC1C=CC(=C(C=1)[N+](=O)[O-])NC1CCN(C(=O)OC(C)(C)C)CC1